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Compound of Interest

Compound Name: 2-(2-lodoethoxy)ethan-1-ol
CAS No.: 130536-69-5
Cat. No.: B3046791
Get Quote
. J

Sourcing, Quality Assurance, and Application in Drug Discovery

Executive Summary

2-(2-lodoethoxy)ethan-1-ol (CAS: 72531-53-4), often referred to as Diethylene glycol
monoiodide or 2-lodo-PEG2-OH, is a critical bifunctional linker used in the synthesis of
Proteolysis Targeting Chimeras (PROTACS), Antibody-Drug Conjugates (ADCs), and
radiopharmaceuticals.[1] Its utility lies in its dual functionality: a highly reactive primary iodide
for electrophilic alkylation and a terminal hydroxyl group for further derivatization.

This guide provides a technical analysis of the supply landscape, price benchmarking, and self-
validating handling protocols to mitigate the stability risks associated with alkyl iodides.

Part 1: Chemical Profile & Critical Quality Attributes
(CQA)

Before sourcing, researchers must distinguish this specific "PEG2" variant from longer chain
analogs often conflated in search results.
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Attribute Specification

Chemical Name 2-(2-lodoethoxy)ethan-1-ol

Common Aliases 2-lodo-PEG2-0OH; Diethylene glycol monoiodide
72531-53-4 (Note: distinct from the chloro-

CAS Number
analog 628-89-7)

Molecular Formula CaHslO2

Molecular Weight 216.02 g/mol

) Pale yellow to brown liquid (color depends on
Physical State

iodine liberation)

N ) ~85-90°C at 0.5 mmHg (High vacuum required
Boiling Point o
for distillation)

Photosensitivity: C-I bond cleavage releases Iz
Core Instability (browning).[1][2][3][4][S]1[6][71[8][°][10]
Elimination: Basic conditions promote E2

elimination to vinyl ethers.

The Purity Trap: Common Impurities

When sourcing from Tier 2 or 3 suppliers, the following impurities are common due to
incomplete Finkelstein reactions or poor storage:

e 2-(2-Chloroethoxy)ethanol: The unreacted starting material (if made via Cl

| exchange). Hard to separate by flash chromatography due to similar polarity.

o Diethylene Glycol: Result of hydrolysis.

 Vinyl Ethers: Result of elimination under basic conditions or high heat.

Part 2: Sourcing Landscape & Price Analysis

The market for 2-(2-lodoethoxy)ethan-1-ol is bifurcated between high-cost catalog suppliers
(guaranteed purity) and building-block specialists (variable purity).
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Supplier Tier Comparison

) Supplier . Est. Price . )
Tier Typical Scale Risk Profile
Examples Range (USDIqg)
Low: High QA,
Tier 1: Global Sigma-Aldrich CoA provided,
mg to 1g $150 - $300/ g _
Catalog (Merck), TCI cold chain
shipping.
Medium:
] ) ) Generally
Tier 2: BB Enamine, Combi-
o 1g to 10g $40-$90/¢g reliable, but
Specialists Blocks, Ambeed .
batch variability
exists.
High: Requires
internal QC
_ Watson Int., N
Tier 3: Bulk/CRO _ >10g $15-$35/¢g validation
BOC Sciences
(NMR/LCMS)

upon receipt.

> Note: Prices fluctuate based on raw material costs (iodine) and stock availability. Prices
estimated for Q1 2025 budgeting.

Procurement Strategy: The "Make vs. Buy" Decision

For small scale (<500 mg), Tier 1 sourcing is recommended to save time. For >5¢g

requirements, the cost disparity suggests either buying from Tier 2 or synthesizing it in-house

from the inexpensive chloro-precursor (CAS 628-89-7).

Visualization: Procurement Decision Logic

The following diagram outlines the logical flow for determining the sourcing strategy based on

project phase and quantity.
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Buy Tier 1 (Sigma/TCl)
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<1gram Budget Priority
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Requirement: PEG2-lodide Quantity Needed? St*dard' Moderate Cost

> 5 grams

Internal QC:
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In-House Synthesis
(Finkelstein Rxn)

Cost Sensitive

Click to download full resolution via product page

Caption: Decision matrix for sourcing 2-(2-lodoethoxy)ethan-1-ol balancing cost, scale, and
risk.

Part 3: Synthesis & Handling Protocol (Self-
Validating)

If sourcing is delayed or cost-prohibitive, the synthesis of 2-(2-lodoethoxy)ethan-1-ol is a
standard Finkelstein reaction. This protocol includes built-in checkpoints to ensure integrity.

Reaction Scheme
Detailed Methodology

Precursors:

e 2-(2-Chloroethoxy)ethanol (CAS 628-89-7) - Cheap, stable.[1]
e Sodium lodide (Nal) - Dry, anhydrous.[11]

Step-by-Step Protocol:

o Setup: Dissolve 2-(2-Chloroethoxy)ethanol (1.0 equiv) in anhydrous acetone (0.5 M
concentration).

o Activation: Add Sodium lodide (1.5 equiv). Validation: The solution should remain clear or
turn slightly yellow.
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o Reflux: Heat to reflux (approx. 60°C) for 18—24 hours.

o Observation: A white precipitate (NaCl) will form, indicating reaction progress.
o Workup (Critical for Stability):

o Filter off the NaCl solid.

o Concentrate the filtrate.

o Redissolve residue in DCM (Dichloromethane).

o Wash 1: 10% Sodium Thiosulfate (

) solution. Why? This reduces any free lodine (
, brown color) back to iodide, ensuring a colorless product.

o Wash 2: Brine.[1]

 Purification: If NMR shows >5% starting material, purify via silica flash chromatography
(Hexanes/Ethyl Acetate gradient).

Storage Protocol

o Container: Amber glass vial (light protection).
» Stabilizer: Add a small piece of activated Copper wire (scavenges free radicals/iodine).

e Environment: Store at -20°C under Argon/Nitrogen.

Part 4: Application in PROTAC Synthesis

The primary utility of this linker is N-alkylation of E3 ligase ligands (e.g., Thalidomide
derivatives) or Target Protein ligands.

Standard N-Alkylation Workflow

Reagents: PEG2-lodide, Base (
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or DIPEA), Solvent (DMF or MeCN).

» Deprotonation: Stir the amine/amide-containing ligand with

(2.0 equiv) in DMF for 30 mins at RT.

» Addition: Add 2-(2-lodoethoxy)ethan-1-ol (1.2 equiv) dropwise.
¢ Monitoring: Heat to 50-60°C. Monitor via LCMS.

o Troubleshooting: If elimination (vinyl ether) is observed, lower temperature and switch to a
weaker base (

or DIPEA).

Visualization: Degradation & Impurity Pathways

Understanding how the molecule degrades helps in interpreting QC data.
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/ \
'/Homolytic Cleavage\E2 Elimination (-HI)
A

Free lodine (12) Vinyl Ether Derivative
(Brown Coloration) (Elimination Product)

Click to download full resolution via product page

Caption: Common degradation pathways. Avoid light to prevent 12 formation; avoid harsh bases
to prevent elimination.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3046791/docs?utm_src=pdf-body#technical-guide-2-2-iodoethoxy-ethan-1-ol-peg2-iodide
https://www.benchchem.com/product/b3046791/docs?utm_src=pdf-body-img#technical-guide-2-2-iodoethoxy-ethan-1-ol-peg2-iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3046791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ PubChem Compound Summary. (n.d.). 2-(2-lodoethoxy)ethanol.[4] National Center for
Biotechnology Information. Retrieved from [Link]

¢ Organic Syntheses. (n.d.). Synthesis of crown ethers and PEG derivatives. (General
reference for PEG-halide synthesis). Retrieved from [Link]

+ Jaime-Figueroa, S., et al. (2020).[7] "Design, synthesis and biological evaluation of
Proteolysis Targeting Chimeras (PROTACS)." Bioorganic & Medicinal Chemistry Letters.
(Context for PEG linker usage).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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